Cas no 2168263-99-6 (2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine)

• Product Name: 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine
• CAS No: 2168263-99-6
• MF: C₈H₁₃BrN₂OS
• MW: 265.170619726181
• CID: 6040150
• PubChem ID: 165520115
• Update Time: 2025-05-23

2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine
• 2168263-99-6
• 2-[2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-yl]ethan-1-amine
• EN300-1269683

• Inchi： 1S/C8H13BrN2OS/c1-12-4-7(9)8-11-6(2-3-10)5-13-8/h5,7H,2-4,10H2,1H3
• InChI Key： JIIYLGUZQQNHND-UHFFFAOYSA-N
• SMILES： BrC(COC)C1=NC(=CS1)CCN

Computed Properties

• Exact Mass: 263.99320g/mol
• Monoisotopic Mass: 263.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine

Comprehensive Overview of 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No. 2168263-99-6)

2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No. 2168263-99-6) is a specialized organic compound featuring a thiazole core, a bromo substituent, and a methoxyethyl side chain. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amine and thiazole functionalities makes it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for thiazole derivatives like 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine has surged, driven by their applications in precision medicine and green chemistry. Researchers are actively exploring its role in covalent inhibitor design, a hot topic in oncology and antiviral therapy. The compound’s bromo group enables selective modifications, aligning with the growing trend of click chemistry and fragment-based drug discovery.

The synthesis of CAS No. 2168263-99-6 typically involves multi-step reactions, including cyclization and functional group interconversion. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Its stability under controlled conditions makes it suitable for high-throughput screening libraries, a key focus area for AI-driven drug development platforms.

From an industrial perspective, 2-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-4-ylethan-1-amine is often discussed in the context of scalable synthesis and process optimization. Companies are investing in continuous flow chemistry to enhance yield and reduce waste, addressing the global push for sustainable chemical production. This aligns with frequent search queries like *"thiazole-based intermediates for drug synthesis"* and *"bromo-substituted amine applications."*

In summary, CAS No. 2168263-99-6 represents a cutting-edge tool for medicinal chemists, bridging gaps between structural diversity and biological activity. Its relevance to personalized therapeutics and catalysis research ensures its prominence in scientific literature and patent filings. Future studies may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), further expanding its industrial and academic appeal.